Cas no 1805294-72-7 (5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1805294-72-7
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4885491
• Update Time: 2025-05-20

5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-3-5-4-15-6(1-2-14)8(11)7(5)9(12)13/h4,9H,1,3H2
• InChI Key： KZVCGVWVPAYCTC-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC#N)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

Comprehensive Overview of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1805294-72-7)

5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a bromomethyl group, a difluoromethyl moiety, and a fluoropyridine core, this compound serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its CAS number 1805294-72-7 is frequently searched by researchers and industry professionals seeking high-purity reagents for innovative applications.

The growing interest in fluorinated pyridine derivatives like this compound is driven by their remarkable stability, bioavailability, and ability to modulate biological activity. Recent trends in drug discovery highlight the importance of difluoromethyl groups in improving metabolic stability and membrane permeability of candidate compounds. This aligns with current industry demands for more efficient synthetic routes to halogenated heterocycles, as evidenced by increasing patent filings and publications referencing similar structures.

From a synthetic chemistry perspective, the bromomethyl functionality in this molecule offers exceptional reactivity for further derivatization, making it valuable for constructing complex molecular architectures. Researchers particularly value its potential in cross-coupling reactions and nucleophilic substitutions, which are fundamental to modern medicinal chemistry. The compound's acetonitrile side chain additionally provides an excellent handle for further functional group transformations, explaining its popularity in fragment-based drug design approaches.

Analytical characterization of CAS 1805294-72-7 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. The fluorine atoms present in the molecule create distinctive spectral patterns that aid in structural verification, while the bromine isotope pattern provides additional confirmation in mass spectral data. These analytical features make the compound particularly interesting for method development studies in analytical chemistry laboratories.

In material science applications, derivatives of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile have shown promise in the development of advanced electronic materials and liquid crystal compositions. The electron-withdrawing nature of the fluorine atoms and the polarizable bromine atom contribute to interesting electronic properties that are being explored for organic semiconductor applications. This dual applicability in both life sciences and materials science underscores the compound's interdisciplinary importance.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with optimal preservation achieved under inert atmosphere conditions at low temperatures. The crystalline form of the material offers advantages in terms of stability and precise weighing for laboratory use. These practical considerations are frequently discussed in technical forums by synthetic chemists working with similar polyhalogenated pyridine derivatives.

The commercial availability of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial research sectors. Current market analysis suggests particular interest from companies developing next-generation agrochemicals and small molecule therapeutics, where such building blocks can significantly accelerate lead optimization processes.

Environmental and safety assessments of this compound follow standard protocols for organobromine compounds, with particular attention to proper waste disposal procedures. The fluorine content presents additional considerations for environmental impact studies, making this compound relevant to discussions about sustainable fluorine chemistry and green synthetic methodologies that are currently trending in chemical research communities.

Future research directions for CAS 1805294-72-7 and its derivatives likely include exploration of its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The multiple coordination sites offered by its heterocyclic core and substituents make it an intriguing candidate for coordination chemistry applications. Such developments would further expand the utility of this already versatile chemical building block.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile represents a compelling example of modern heterocyclic chemistry with broad potential across multiple scientific disciplines. Its unique combination of reactive handles and stable structural elements continues to inspire innovative applications in both academic and industrial settings, ensuring its place as a valuable tool in contemporary chemical research and development.